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Compound of Interest

Compound Name: Disperse red 73

Cat. No.: B103122

These application notes provide a detailed protocol for the dyeing of polyester fabric with
Disperse Red 73, a monoazo disperse dye suitable for coloring hydrophobic fibers. The
information is intended for researchers, scientists, and drug development professionals who
may use dyed fabrics in their experimental setups. The protocol outlines the high-temperature
exhaust dyeing method, which is a standard and effective procedure for achieving a level and
fast color on polyester.

Physicochemical Properties of Disperse Red 73

Disperse Red 73 is a dark red powder with the following properties:

Property Value

C.l. Name Disperse Red 73

CAS Number 16889-10-4[1]

Molecular Formula C1sH16N6O2[2]

Molecular Weight 348.36 g/mol [2]

Appearance Dark red powder[2][3]

Solubility Soluble in ethanol, acetone, and benzene[2][3]
Optimal Dyeing pH 4.5 -5.5[3]
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Experimental Protocols

A high-temperature dyeing method is recommended for achieving optimal color yield and
fastness properties on polyester fabric. This process is typically carried out in a sealed dyeing
vessel that can be pressurized to reach temperatures above the boiling point of water.

Materials and Reagents

e Polyester fabric

e Disperse Red 73

» Dispersing agent

o Acetic acid (or a suitable buffer system)
e Sodium hydrosulfite

e Sodium hydroxide

o Non-ionic detergent

Distilled water

Equipment

o High-temperature laboratory dyeing machine

Beakers and graduated cylinders

Magnetic stirrer and stir bars

pH meter

Analytical balance

Drying oven

Dyeing Protocol
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The following table summarizes the key parameters for the high-temperature dyeing of

polyester with Disperse Red 73.

Parameter

Recommended Value

Dye Concentration

1.0% on weight of fabric (0.w.f.)

Dispersing Agent 1.0g/L

pH 4.5 - 5.5 (adjusted with acetic acid)
Liquor Ratio 1:20

Dyeing Temperature 130°C[4]

Dyeing Time 60 minutes at 130°CJ[4]
Temperature Ramp Rate 2°C/minute
Cooling Rate 2°C/minute
Experimental Workflow
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Preparation

Weigh polyester fabric and Disperse Red 73

'

Prepare dye dispersion

'

Prepare dye bath with dispersing agent and adjust pH

Dyeing Cycle

Introduce fabric to dye bath at 60°C

'

Ramp temperature to 130°C at 2°C/min

'

Hold at 130°C for 60 minutes

'

Cool down to 70°C at 2°C/min

Post-Treatment

Rinse the dyed fabric

'

Reduction clearing

'

Final rinse and drying

Click to download full resolution via product page

Caption: Experimental workflow for dyeing polyester fabric with Disperse Red 73.
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Detailed Methodologies

» Fabric Preparation: The polyester fabric should be pre-scoured to remove any impurities,
oils, or sizes that could interfere with dyeing. This can be done by washing the fabric with a
solution of a non-ionic detergent at 60-70°C for 20-30 minutes, followed by thorough rinsing
with hot and cold water.

e Dye Bath Preparation:

o Weigh the required amount of Disperse Red 73 (e.g., 1.0% on the weight of the fabric).

[¢]

Make a paste of the dye with a small amount of water and the dispersing agent.

[e]

Add this paste to the dye bath containing the required volume of water.

o

Add the dispersing agent to the dye bath.

[¢]

Adjust the pH of the dye bath to 4.5-5.5 using a dilute solution of acetic acid.[4]
e Dyeing Procedure:

o Introduce the pre-wetted polyester fabric into the dye bath at a starting temperature of
approximately 60°C.

o Seal the dyeing vessel and begin heating the dye bath at a rate of 2°C per minute until it
reaches 130°C.[4]

o Maintain the temperature at 130°C for 60 minutes to allow for dye penetration and fixation.

[4]

[e]

After the dyeing time is complete, cool the dye bath to 70°C at a rate of 2°C per minute.
e Post-Treatment (Reduction Clearing):

o Drain the dye bath and rinse the fabric thoroughly with hot water.

o Prepare a fresh bath for reduction clearing. This bath should contain:

= Sodium hydrosulfite (2 g/L)
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= Sodium hydroxide (2 g/L)

o Treat the dyed fabric in this solution at 70-80°C for 15-20 minutes. This step is crucial for
removing any unfixed dye from the fabric surface, thereby improving the wash and crock
fastness.[5][6]

o Drain the reduction clearing bath and rinse the fabric with hot water, followed by a cold
water rinse until the water runs clear.

o Neutralize the fabric with a dilute solution of acetic acid if necessary.

o Finally, dry the dyed fabric in an oven or air-dry.

Safety Precautions

Disperse Red 73 should be handled with appropriate safety precautions.[1][7]

Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat when
handling the dye powder and solutions.[7]

Ventilation: Work in a well-ventilated area to avoid inhalation of dye dust.[7]

Storage: Store Disperse Red 73 in a cool, dry place away from sources of ignition.[7]

Disposal: Dispose of dye waste in accordance with local regulations.[8]

Signaling Pathways and Logical Relationships

The dyeing of polyester with disperse dyes is a physical process and does not involve
biological signaling pathways. The logical relationship of the process is a sequential workflow
as depicted in the diagram above. The key relationship is the dependence of dye uptake and
fixation on temperature, time, and pH.
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Dyeing Parameters
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Caption: Key parameter relationships in the polyester dyeing process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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